Cas no 1936243-01-4 (2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine)

• Product Name: 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine
• CAS No: 1936243-01-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD29991341
• CID: 5247115
• PubChem ID: 121581472
• Update Time: 2026-03-09

2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine

• MDL： MFCD29991341
• Inchi： 1S/C10H20N2O/c1-10(2)8(11)7-9(10)12-3-5-13-6-4-12/h8-9H,3-7,11H2,1-2H3
• InChI Key： UWEIDMNSHCXKEY-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CC(C1(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• XLogP3: 0.4
• Topological Polar Surface Area: 38.5

Additional information on 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine

Recent Advances in the Study of 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine (CAS: 1936243-01-4)

The compound 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine (CAS: 1936243-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and morpholine substituent, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and pain management. Recent studies have explored its potential as a modulator of neurotransmitter systems, with a focus on its interactions with sigma receptors and ion channels.

One of the key findings from recent research is the compound's high affinity for sigma-1 receptors, which are implicated in neuroprotection, neuroplasticity, and pain modulation. In vitro studies have demonstrated that 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine acts as a potent sigma-1 receptor agonist, with potential applications in treating neuropathic pain and neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its therapeutic potential.

In addition to its sigma-1 receptor activity, recent investigations have highlighted the compound's role in modulating NMDA receptor function. NMDA receptors are critical for synaptic plasticity and memory formation, and dysregulation of these receptors is associated with various neurological and psychiatric disorders. Preliminary data suggest that 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine may act as an NMDA receptor antagonist, offering a novel approach to treating conditions like depression and schizophrenia.

The synthetic pathways for 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine have also been refined in recent studies, with a focus on improving yield and scalability. Researchers have developed a stereoselective synthesis route that ensures high enantiomeric purity, which is crucial for pharmacological applications. The optimized synthesis involves a key cyclization step followed by functional group transformations to introduce the morpholine moiety. These advancements are expected to facilitate further preclinical and clinical development of the compound.

Pharmacokinetic studies have revealed favorable properties of 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine, including good oral bioavailability and a relatively long half-life in animal models. These characteristics make it a promising candidate for oral administration in humans. However, further toxicology studies are needed to assess its safety profile and potential side effects, particularly with chronic use.

In summary, 2,2-Dimethyl-3-(morpholin-4-yl)cyclobutan-1-amine (CAS: 1936243-01-4) represents a promising lead compound in the development of novel therapeutics for CNS disorders and pain management. Its dual activity on sigma-1 and NMDA receptors, combined with favorable pharmacokinetic properties, positions it as a versatile candidate for further investigation. Future research should focus on elucidating its mechanisms of action in greater detail and advancing it through preclinical and clinical trials.